Cas no 1228581-13-2 (Tert-butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate)

Tert-butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate is a versatile azetidine derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a cyano group and a hydroxymethyl substituent on the azetidine ring, along with a Boc-protected nitrogen, enabling selective functionalization. The compound is particularly valuable in the development of bioactive molecules due to its rigid azetidine scaffold, which enhances conformational control in drug design. The Boc group facilitates easy deprotection under mild conditions, while the cyano and hydroxymethyl groups offer additional reactivity for further derivatization. This makes it a useful building block for medicinal chemistry and peptidomimetic applications.

Tert-butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate structure

1228581-13-2 structure

Product Name:Tert-butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate

CAS No:1228581-13-2

MF:C₁₀H₁₆N₂O₃

MW:212.245642662048

MDL:MFCD24856922

CID:3036473

PubChem ID:58438953

Update Time:2025-05-28

Tert-butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate
- PBBOGMQFWAYUKJ-UHFFFAOYSA-N
- FCH2346481
- SB15613
- AK173679
- 1-Boc-3-cyano-3-(hydroxymethyl)azetidine
- 1-Azetidinecarboxylic acid, 3-cyano-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
- DTXSID601166603
- MFCD24856922
- AKOS023600290
- AS-51970
- CS-0048308
- 1228581-13-2
- tert-butyl3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate
- P14026
- EN300-111830
- 1,1-Dimethylethyl 3-cyano-3-(hydroxymethyl)-1-azetidinecarboxylate
- SCHEMBL2328812
- DTXCID101598039
- 861-705-4
- DZB58113
- Tert-butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate
- MDL： MFCD24856922
- Inchi： 1S/C10H16N2O3/c1-9(2,3)15-8(14)12-5-10(4-11,6-12)7-13/h13H,5-7H2,1-3H3
- InChI Key： PBBOGMQFWAYUKJ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC(C#N)(CO)C1)=O

Computed Properties

Exact Mass: 212.11609238g/mol
Monoisotopic Mass: 212.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.6
XLogP3: -0.3

Tert-butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate Pricemore >>

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abcr	AB459087-500 mg	tert-Butyl 3-cyano-3-(hydroxymethyl)azetidine-1-carboxylate, 95%; .	1228581-13-2	95%	500MG	€493.50	2023-07-18
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